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Compound of Interest

Compound Name:
5-Nitronaphthalene-1-carboxylic

acid

Cat. No.: B157501 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of 5-Nitronaphthalene-1-carboxylic acid is critical to ensure laboratory

safety and environmental protection. This guide provides essential, step-by-step procedures for

the safe handling and disposal of this compound, in line with established safety protocols for

hazardous chemical waste.

Hazard Profile and Safety Data
5-Nitronaphthalene-1-carboxylic acid is a chemical compound that presents several

hazards. A summary of its GHS classification is provided in the table below for quick reference.
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Hazard Classification GHS Pictogram Hazard Statement

Acute toxicity, oral (Category

4)
Warning H302: Harmful if swallowed

Skin corrosion/irritation

(Category 2)
Warning H315: Causes skin irritation

Serious eye damage/eye

irritation (Category 2)
Warning

H319: Causes serious eye

irritation

Hazardous to the aquatic

environment, long-term hazard

(Category 2)

Warning
H411: Toxic to aquatic life with

long lasting effects

Disposal Workflow
The following diagram outlines the procedural flow for the proper disposal of 5-
Nitronaphthalene-1-carboxylic acid. This workflow is designed to guide users through the

decision-making process, from waste generation to final disposal by a licensed facility.
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Disposal workflow for 5-Nitronaphthalene-1-carboxylic acid.

Step-by-Step Disposal Protocol
The following protocol details the recommended procedures for the disposal of 5-
Nitronaphthalene-1-carboxylic acid waste.

1. Waste Identification and Segregation:
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Isolate Waste: All materials that have come into contact with 5-Nitronaphthalene-1-
carboxylic acid, including contaminated personal protective equipment (PPE), weighing

boats, and absorbent materials, must be treated as hazardous waste.

Separate Waste Streams: Do not mix 5-Nitronaphthalene-1-carboxylic acid waste with

other chemical waste streams unless explicitly permitted by your institution's Environmental

Health and Safety (EHS) guidelines.

2. Containerization:

Select Appropriate Containers: Use only approved, chemically resistant, and sealable

containers for hazardous waste. Ensure containers are in good condition and free from

leaks.

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name

"5-Nitronaphthalene-1-carboxylic acid," and any other information required by your

institution and local regulations.

3. On-site Accumulation and Storage:

Secure Storage: Store the sealed waste container in a designated, well-ventilated, and

secure hazardous waste accumulation area.

Secondary Containment: It is best practice to store the primary waste container within a

larger, chemically resistant secondary container to prevent the spread of material in case of

a leak.

4. Disposal Arrangement: *

To cite this document: BenchChem. [Proper Disposal of 5-Nitronaphthalene-1-carboxylic
Acid: A Safety and Operational Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b157501#5-nitronaphthalene-1-carboxylic-acid-proper-
disposal-procedures]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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